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Compound of Interest

Compound Name:
2-Chloro-5-nitropyridine-4-

carbaldehyde

CAS No.: 946136-72-7

Cat. No.: B1462967

Get Quote

Executive Summary
2-Chloro-5-nitropyridine-4-carbaldehyde (CAS: 946136-72-7) is a highly functionalized

pyridine derivative utilized primarily as a scaffold in the synthesis of fused heterocyclic systems.

Its unique substitution pattern—featuring an electrophilic aldehyde, a nucleofugal chlorine, and

an electron-withdrawing nitro group—makes it a "linchpin" intermediate for constructing

complex pharmacophores, particularly azaindoles and naphthyridines used in kinase inhibitor

development.
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Property Data

IUPAC Name 2-Chloro-5-nitropyridine-4-carbaldehyde

CAS Number 946136-72-7

Molecular Formula C₆H₃ClN₂O₃

Molecular Weight 186.55 g/mol

SMILES C1=C(C(=CN=C1Cl)[O-])C=O

Appearance Pale yellow to tan solid (typical)

Solubility
Soluble in DMSO, DMF, DCM; sparingly soluble

in water

Structural Analysis
The molecule possesses three distinct reactive centers, creating a specific order of reactivity

that chemists can exploit:

C2-Chloro Position: Highly activated for Nucleophilic Aromatic Substitution (

) due to the ortho-nitro group and the para-relationship to the ring nitrogen.

C4-Aldehyde: A handle for condensation reactions (Wittig, Knoevenagel) or reductive

amination.

C5-Nitro Group: A latent amino group. Reduction of this group after manipulating the

aldehyde allows for intramolecular cyclization.

Synthetic Pathways[1][2]
The synthesis of 2-Chloro-5-nitropyridine-4-carbaldehyde is typically achieved via the

oxidation of its methyl precursor. Direct formylation of the nitro-pyridine core is difficult due to

the electron-deficient nature of the ring.

Primary Route: Oxidation of 2-Chloro-4-methyl-5-
nitropyridine
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This route utilizes Selenium Dioxide (

) to selectively oxidize the activated methyl group at the C4 position.

Step-by-Step Protocol:

Precursor Preparation: Start with 2-chloro-4-methyl-5-nitropyridine (CAS 97944-45-1). This

can be synthesized by nitrating 2-chloro-4-methylpyridine.

Oxidation:

Dissolve the precursor (1.0 eq) in 1,4-dioxane.

Add Selenium Dioxide (

, 1.2 eq).

Heat to reflux (approx. 100°C) for 4–6 hours. Monitoring via TLC is critical as over-

oxidation to the carboxylic acid can occur.

Note: The presence of the nitro group activates the methyl protons, facilitating this

oxidation.

Workup: Filter through a celite pad to remove selenium byproducts. Concentrate the filtrate

and purify via silica gel chromatography (Hexanes/EtOAc gradient).

Visualization of Synthesis Logic
The following diagram illustrates the synthetic flow from commercially available starting

materials.

2-Chloro-4-methylpyridine Nitration
(HNO3/H2SO4)

2-Chloro-4-methyl-
5-nitropyridine

(CAS 97944-45-1)

Oxidation
(SeO2, Dioxane, Reflux)

2-Chloro-5-nitropyridine-
4-carbaldehyde

(CAS 946136-72-7)

Click to download full resolution via product page

Caption: Synthetic route converting 2-chloro-4-methylpyridine to the target aldehyde via

nitration and selective oxidation.
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Reactivity & Applications in Drug Discovery
This compound is a "privileged scaffold" because it allows for Diversity-Oriented Synthesis

(DOS). The order of operations is critical: usually, the aldehyde is manipulated first or the

chlorine is displaced, depending on the target chemotype.

A. Synthesis of 6-Azaindoles
One of the most valuable applications is the synthesis of 6-azaindoles (pyrrolo[2,3-c]pyridines),

a core structure in many kinase inhibitors (e.g., Vemurafenib analogs).

Mechanism:

Condensation: React the aldehyde with a nitro-alkane or perform a Wittig reaction to extend

the carbon chain.

Cyclization: Reductive cyclization (using Fe/AcOH or

/Pd) reduces both the nitro group (to amine) and the alkene, leading to spontaneous
intramolecular attack on the pendant chain to close the pyrrole ring.

B. Diversification
The C2-Chlorine is highly labile. It can be displaced before cyclization to introduce diversity.

Reagents: Primary/Secondary amines, alkoxides, thiols.

Conditions:

, DMF, Room Temperature to 60°C.

Selectivity: The C2-Cl is significantly more reactive than the C4-Aldehyde towards

nucleophiles, but care must be taken to avoid Schiff base formation at the aldehyde if using

primary amines (protecting the aldehyde as an acetal may be required).

Reactivity Map
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Caption: Divergent synthesis pathways available from the core scaffold.

Handling and Safety Data
Hazards: As a nitro-pyridine derivative, this compound is likely a skin and eye irritant. It may

possess sensitizing properties.

Storage: Store under inert atmosphere (Argon/Nitrogen) at -20°C. Aldehydes are prone to

oxidation to carboxylic acids upon air exposure.

Incompatibility: Strong oxidizing agents, strong bases (can cause polymerization or

decomposition of the aldehyde).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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